Cas no 1250354-63-2 (6-oxo-2-(propoxymethyl)-1H-pyrimidine-5-carboxylic acid)

• Product Name: 6-oxo-2-(propoxymethyl)-1H-pyrimidine-5-carboxylic acid
• CAS No: 1250354-63-2
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 5273014
• Update Time: 2025-10-20

6-oxo-2-(propoxymethyl)-1H-pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-oxo-2-(propoxymethyl)-1,6-dihydropyrimidine-5-carboxylic acid
• 6-oxo-2-(propoxymethyl)-1H-pyrimidine-5-carboxylic acid

• Inchi： 1S/C9H12N2O4/c1-2-3-15-5-7-10-4-6(9(13)14)8(12)11-7/h4H,2-3,5H2,1H3,(H,13,14)(H,10,11,12)
• InChI Key： PVEAGYVCNPZFNK-UHFFFAOYSA-N
• SMILES： O(CC1=NC=C(C(=O)O)C(N1)=O)CCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 333
• XLogP3: 0.3
• Topological Polar Surface Area: 88

Additional information on 6-oxo-2-(propoxymethyl)-1H-pyrimidine-5-carboxylic acid

6-Oxo-2-(Propoxymethyl)-1H-Pyrimidine-5-Carboxylic Acid: A Comprehensive Overview

6-Oxo-2-(Propoxymethyl)-1H-Pyrimidine-5-Carboxylic Acid, also known by its CAS number 1250354-63-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their potential applications in drug development. The structure of this compound features a pyrimidine ring with substituents at positions 2, 5, and 6, making it a unique member of this chemical family.

The pyrimidine ring system is a fundamental structure in many bioactive molecules, including nucleotides and various pharmaceutical agents. In the case of 6-Oxo-2-(Propoxymethyl)-1H-Pyrimidine-5-Carboxylic Acid, the substituents at position 2 (a propoxymethyl group) and position 6 (a ketone group) contribute to its distinct chemical properties. The carboxylic acid group at position 5 further enhances its functional versatility, making it a promising candidate for various chemical modifications and biological assays.

Recent studies have highlighted the potential of pyrimidine derivatives as inhibitors of key enzymes involved in cellular signaling pathways. For instance, research has shown that certain pyrimidine-based compounds can modulate the activity of kinases, which are critical in processes such as cell proliferation and apoptosis. This makes 6-Oxo-2-(Propoxymethyl)-1H-Pyrimidine-5-Carboxylic Acid a valuable lead compound for drug discovery efforts targeting cancer and inflammatory diseases.

In terms of synthesis, the compound can be prepared through a variety of methods, including condensation reactions and oxidation processes. The choice of synthetic route depends on the availability of starting materials and the desired yield. Researchers have explored both traditional organic synthesis techniques and modern catalytic methods to optimize the production of this compound.

The biological activity of 6-Oxo-2-(Propoxymethyl)-1H-Pyrimidine-5-Carboxylic Acid has been extensively studied in vitro. Experimental data indicate that this compound exhibits potent inhibitory effects on specific enzymatic targets, suggesting its potential as a therapeutic agent. Furthermore, preliminary in vivo studies have demonstrated its ability to modulate cellular responses without significant toxicity, which is a promising sign for its translational potential.

Beyond its pharmacological applications, this compound also serves as a valuable tool in chemical research. Its structure provides insights into the relationship between molecular architecture and biological activity, offering researchers opportunities to design more effective drug candidates. By understanding the role of each substituent in influencing the compound's properties, scientists can tailor its structure to enhance specific activities or reduce unwanted side effects.

In conclusion, 6-Oxo-2-(Propoxymethyl)-1H-Pyrimidine-5-Carboxylic Acid is a versatile and intriguing compound with diverse applications in chemistry and pharmacology. Its unique structure and promising biological profile make it an important focus for ongoing research. As advancements in synthetic methods and biological testing continue to evolve, this compound is likely to play an increasingly significant role in the development of novel therapeutic agents.